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Compound of Interest

Compound Name: 1-Butylpyrrolidin-2-one

Cat. No.: B1265465

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential physicochemical data for 1-Butylpyrrolidin-2-one, a
compound of increasing interest in organic synthesis and pharmaceutical development. Its
properties as a versatile, high-boiling point solvent make it a focal point in contemporary
chemical research.

Core Molecular Information

1-Butylpyrrolidin-2-one, also known as N-Butylpyrrolidone, is a derivative of pyrrolidinone
with a butyl group attached to the nitrogen atom.[1] This structural feature confers upon it
excellent solvency power and chemical stability, rendering it a valuable component in various
industrial and laboratory applications.[1]

Quantitative Molecular Data

The fundamental molecular properties of 1-Butylpyrrolidin-2-one are summarized in the table
below. This data is critical for stoichiometric calculations, analytical characterization, and
experimental design.
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Property Value

Molecular Formula C8H15NO[1][2]I31[41[5]
Molecular Weight 141.21 g/mol [1][2][3][4][5]
IUPAC Name 1-butylpyrrolidin-2-one[1]
CAS Number 3470-98-2[1][2]

Structural and Relational Overview

The logical relationship between the compound's name, its elemental composition (formula),
and its resulting molecular weight is a foundational concept in chemistry. The following diagram
illustrates this direct correlation for 1-Butylpyrrolidin-2-one.
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Caption: Logical flow from compound name to molecular formula and weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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